2,6-Bis[(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-yl]pyridine

• IUPAC Name: (3S,7aS)-3-[6-[(3S,7aS)-1,1-diphenyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazol-3-yl]pyridin-2-yl]-1,1-diphenyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazole
• InChI: InChI=1S/C41H39N3O2/c1-5-16-30(17-6-1)40(31-18-7-2-8-19-31)36-26-14-28-43(36)38(45-40)34-24-13-25-35(42-34)39-44-29-15-27-37(44)41(46-39,32-20-9-3-10-21-32)33-22-11-4-12-23-33/h1-13,16-25,36-39H,14-15,26-29H2/t36-,37-,38-,39-/m0/s1
• InChI Key: UFOJHPHCTXHMFQ-GTKRZRNESA-N
• Canonical SMILES: C1CC2C(OC(N2C1)C3=NC(=CC=C3)C4N5CCCC5C(O4)(C6=CC=CC=C6)C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9
• Isomeric SMILES: C1C[C@H]2C(O[C@H](N2C1)C3=NC(=CC=C3)[C@H]4N5CCC[C@H]5C(O4)(C6=CC=CC=C6)C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9
• Molecular Formula: C41H39N3O2
• DSSTOX Substance ID: DTXSID901115966
• Molecular Weight: 605.8 g/mol
• CAS RN: 1450841-27-6

Description

“2,6-Bis[(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-yl]pyridine” is a chemical compound with the molecular formula C41H39N3O2. It is a white to light yellow powder to crystal.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 605.78. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyridine, and two oxabicyclo octane rings, which are fused three-membered cyclic ethers.

It is a white to light yellow powder to crystal. The specific rotation [a]20/D is -173 to -183 deg (C=1, CHCl3).

Scientific Research Applications

Coordination Chemistry and Ligand Synthesis

The synthesis of multidentate ligands that incorporate triazolyl, pyridinyl, and phenolate groups, prepared through click reactions, highlights the versatility of pyridine derivatives in constructing dinuclear copper(II) and iron(III) complexes. These complexes exhibit distinct geometries and electrochemical behaviors, demonstrating the ligand's role in tuning the properties of metal centers (You & Wei, 2014).

Synthetic Strategies in Organic Chemistry

In organic synthesis, pyridine derivatives serve as central building blocks for developing pyridine-based ligands for supramolecular chemistry. For instance, 2,6-bis(trimethyltin)pyridine has been utilized in Stille-type coupling procedures to create complex ligands, showcasing the synthetic utility of pyridine frameworks in crafting intricate molecular architectures (Schubert & Eschbaumer, 1999).

Catalytic and Electrocatalytic Applications

The development of catalytic systems is another area where these pyridine derivatives find application. For example, 2,6-bis(diphenylphosphino)pyridine has shown high performance in palladium-catalyzed C-N coupling reactions, highlighting the role of such ligands in facilitating efficient and low-cost catalytic processes (Nadri et al., 2014).

Material Science and Polymer Chemistry

These derivatives also contribute to the field of polymer chemistry, where they are used to synthesize optically active poly(azo-ester-imide)s with potential applications in various industries. The incorporation of pyridine units into polymers can significantly influence their optical, thermal, and mechanical properties, making them suitable for advanced material applications (Hajipour et al., 2009).

Safety And Hazards

The safety data sheet (SDS) for this compound was not available in the search results. Therefore, it’s important to handle it with care and use appropriate safety measures until more information is available.